Cas no 2034408-57-4 (2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide)

• Product Name: 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
• CAS No: 2034408-57-4
• MF: C₁₅H₁₃ClN₄O₂
• MW: 316.7423
• CID: 5350189
• Update Time: 2025-10-31

2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• 2-chloro-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
• 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• Inchi： 1S/C15H13ClN4O2/c1-20-8-4-7-12(20)14-18-13(22-19-14)9-17-15(21)10-5-2-3-6-11(10)16/h2-8H,9H2,1H3,(H,17,21)
• InChI Key： ZJGKPHOEJUODCC-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C([H])=C1C(N([H])C([H])([H])C1=NC(C2=C([H])C([H])=C([H])N2C([H])([H])[H])=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• XLogP3: 2
• Topological Polar Surface Area: 73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

Research Brief on 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide (CAS: 2034408-57-4)

In recent years, the compound 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide (CAS: 2034408-57-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and pyrrole moieties, has demonstrated promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step to form the 1,2,4-oxadiazole ring. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research has shown that it acts as a selective inhibitor of protein kinases, which play a critical role in cell signaling and proliferation. These findings suggest its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases. In vitro assays have demonstrated its efficacy in reducing tumor cell viability and modulating immune responses, further supporting its therapeutic promise.

In addition to its kinase inhibitory properties, 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has also been investigated for its pharmacokinetic profile. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) characteristics, revealing favorable bioavailability and stability. These properties are crucial for its development as a drug candidate, as they influence dosing regimens and potential side effects.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed through further research. However, ongoing studies are exploring structural modifications to enhance selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 2-chloro-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and biological activity make it a promising candidate for addressing unmet medical needs. Continued investigation into its mechanisms and optimization of its pharmacological properties will be essential for realizing its full therapeutic potential.